Cas no 17012-47-4 (8-Methoxy-5-nitroquinoline)

8-Methoxy-5-nitroquinoline structure
8-Methoxy-5-nitroquinoline structure
Product Name:8-Methoxy-5-nitroquinoline
CAS No:17012-47-4
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD00452519
CID:1356746
PubChem ID:811350
Update Time:2025-09-23

8-Methoxy-5-nitroquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 8-methoxy-5-nitro-
    • 8-methoxy-5-nitroquinoline
    • 5-Nitro-8-methoxyquinoline
    • InChI=1/C10H8N2O3/c1-15-9-5-4-8(12(13)14)7-3-2-6-11-10(7)9/h2-6H,1H3
    • EN300-29712
    • STL257455
    • AKOS000131039
    • SR-01000316883-1
    • Oprea1_009989
    • DTXSID00355643
    • 17012-47-4
    • SCHEMBL9976072
    • AB00990208-01
    • AB00990208-03
    • TUICZSFZAWPHQN-UHFFFAOYSA-
    • Oprea1_483926
    • E79783
    • NCGC00333605-01
    • SR-01000316883
    • TUICZSFZAWPHQN-UHFFFAOYSA-N
    • Z235362801
    • 8-Methoxy-5-nitroquinoline
    • MDL: MFCD00452519
    • Inchi: 1S/C10H8N2O3/c1-15-9-5-4-8(12(13)14)7-3-2-6-11-10(7)9/h2-6H,1H3
    • InChI Key: TUICZSFZAWPHQN-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 65.26

8-Methoxy-5-nitroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M224293-25mg
8-Methoxy-5-nitroquinoline
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$ 50.00 2022-06-04
TRC
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$ 95.00 2022-06-04
TRC
M224293-250mg
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$ 320.00 2022-06-04
Enamine
EN300-29712-0.05g
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0.05g
$66.0 2023-09-06
Enamine
EN300-29712-0.1g
8-methoxy-5-nitroquinoline
17012-47-4 96%
0.1g
$98.0 2023-09-06
Enamine
EN300-29712-0.25g
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$142.0 2023-09-06
Enamine
EN300-29712-0.5g
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17012-47-4 96%
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$271.0 2023-09-06
Enamine
EN300-29712-1.0g
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$371.0 2023-02-14
Enamine
EN300-29712-2.5g
8-methoxy-5-nitroquinoline
17012-47-4 96%
2.5g
$726.0 2023-09-06
Enamine
EN300-29712-5.0g
8-methoxy-5-nitroquinoline
17012-47-4 96%
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